Cas no 866480-77-5 (4-(4-chlorophenyl)-2-(ethanesulfonyl)-6-(trifluoromethyl)pyrimidine)

4-(4-chlorophenyl)-2-(ethanesulfonyl)-6-(trifluoromethyl)pyrimidine structure
866480-77-5 structure
Product Name:4-(4-chlorophenyl)-2-(ethanesulfonyl)-6-(trifluoromethyl)pyrimidine
CAS No:866480-77-5
MF:C13H10ClF3N2O2S
MW:350.743911266327
MDL:MFCD05861656
CID:3059695
PubChem ID:19588586
Update Time:2025-04-21

4-(4-chlorophenyl)-2-(ethanesulfonyl)-6-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-(4-Chloro-phenyl)-2-ethanesulfonyl-6-trifluoromethyl-pyrimidine
    • 4-(4-chlorophenyl)-2-(ethanesulfonyl)-6-(trifluoromethyl)pyrimidine
    • AKOS000311346
    • BBL040137
    • 866480-77-5
    • KNCXPBDBWIVBKM-UHFFFAOYSA-N
    • 4-(4-chlorophenyl)-2-(ethylsulfonyl)-6-(trifluoromethyl)pyrimidine
    • SCHEMBL20980402
    • AB01299887-01
    • EN300-230038
    • NCGC00273394-02
    • 4-(4-chlorophenyl)-2-ethylsulfonyl-6-(trifluoromethyl)pyrimidine
    • STK349916
    • MDL: MFCD05861656
    • Inchi: 1S/C13H10ClF3N2O2S/c1-2-22(20,21)12-18-10(7-11(19-12)13(15,16)17)8-3-5-9(14)6-4-8/h3-7H,2H2,1H3
    • InChI Key: KNCXPBDBWIVBKM-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C1=CC(C(F)(F)F)=NC(=N1)S(CC)(=O)=O

Computed Properties

  • Exact Mass: 350.0103609Da
  • Monoisotopic Mass: 350.0103609Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 473
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 68.3Ų

4-(4-chlorophenyl)-2-(ethanesulfonyl)-6-(trifluoromethyl)pyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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